5-ethyl-2-methoxy-6-methylpyridine-3-carbaldehyde
Cat. No. B8620527
M. Wt: 179.22 g/mol
InChI Key: RNLDTMJKDYDWJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05387512
Procedure details
A solution of 80% pure 3-[2-(benzoxazol-2-yl)ethenyl]-5-ethyl-6-methyl-2-(1H)-pyridinone (200 mg) in methanol/ethanol/THF (25 mL, 1:1:1) was hydrogenated at atmospheric pressure over 5% palladium/charcoal for four hours. After filtering off the catalyst, the solvents were evaporated and the residue flash chromatographed over silica gel. Elution with 2% methanol-98% chloroform gave 75 mg of analytically pure product, mp 155°-156.5° C.
Name
3-[2-(benzoxazol-2-yl)ethenyl]-5-ethyl-6-methyl-2-(1H)-pyridinone
Quantity
200 mg
Type
reactant
Reaction Step One
Name
methanol ethanol THF
Quantity
25 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
O1[C:5]2[CH:6]=[CH:7]C=[CH:9][C:4]=2[N:3]=C1C=CC1C(=O)NC(C)=C(CC)C=1.CO.[CH2:24]([OH:26])C.[CH2:27]1[CH2:31][O:30][CH2:29][CH2:28]1>[Pd]>[CH3:29][O:30][C:31]1[N:3]=[C:4]([CH3:9])[C:5]([CH2:6][CH3:7])=[CH:28][C:27]=1[CH:24]=[O:26] |f:1.2.3|
|
Inputs
Step One
|
Name
|
3-[2-(benzoxazol-2-yl)ethenyl]-5-ethyl-6-methyl-2-(1H)-pyridinone
|
|
Quantity
|
200 mg
|
|
Type
|
reactant
|
|
Smiles
|
O1C(=NC2=C1C=CC=C2)C=CC=2C(NC(=C(C2)CC)C)=O
|
|
Name
|
methanol ethanol THF
|
|
Quantity
|
25 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO.C(C)O.C1CCOC1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After filtering off the catalyst
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents were evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue flash chromatographed over silica gel
|
WASH
|
Type
|
WASH
|
|
Details
|
Elution with 2% methanol-98% chloroform
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gave 75 mg of analytically pure product, mp 155°-156.5° C.
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
COC1=C(C=O)C=C(C(=N1)C)CC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
